Cas no 958609-85-3 (N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo2,3-bpyridine-1-acetamide)

N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo[2,3-b]pyridine-1-acetamide is a heterocyclic compound featuring a fused pyrrolopyridine core with a thienyl substituent and a cyclopropylacetamide moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound’s rigid polycyclic framework enhances binding affinity to biological targets, while the thienyl and cyclopropyl groups contribute to metabolic stability and selectivity. Its well-defined synthetic route allows for high purity and scalability, supporting research in kinase inhibition and CNS-targeted therapeutics. The product is suited for exploratory studies in optimizing pharmacophores for therapeutic applications.
N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo2,3-bpyridine-1-acetamide structure
958609-85-3 structure
Product Name:N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo2,3-bpyridine-1-acetamide
CAS No:958609-85-3
MF:C16H15N3OS
MW:297.374801874161
CID:5733837
Update Time:2025-06-22

N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo2,3-bpyridine-1-acetamide Chemical and Physical Properties

Names and Identifiers

    • N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo[2,3-b]pyridine-1-acetamide
    • 1H-Pyrrolo[2,3-b]pyridine-1-acetamide, N-cyclopropyl-2-(2-thienyl)-
    • N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo2,3-bpyridine-1-acetamide
    • Inchi: 1S/C16H15N3OS/c20-15(18-12-5-6-12)10-19-13(14-4-2-8-21-14)9-11-3-1-7-17-16(11)19/h1-4,7-9,12H,5-6,10H2,(H,18,20)
    • InChI Key: HJVDCQCXOYHMQO-UHFFFAOYSA-N
    • SMILES: C12N(CC(NC3CC3)=O)C(C3SC=CC=3)=CC1=CC=CN=2

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 582.5±45.0 °C(Predicted)
  • pka: 13.30±0.20(Predicted)

N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo2,3-bpyridine-1-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C998103-5mg
N-​Cyclopropyl-​2-​(2-​thienyl)​-1H-​pyrrolo[2,​3-​b]​pyridine-​1-​acetamide
958609-85-3
5mg
$282.00 2023-05-18
TRC
C998103-10mg
N-​Cyclopropyl-​2-​(2-​thienyl)​-1H-​pyrrolo[2,​3-​b]​pyridine-​1-​acetamide
958609-85-3
10mg
$529.00 2023-05-18
TRC
C998103-25mg
N-​Cyclopropyl-​2-​(2-​thienyl)​-1H-​pyrrolo[2,​3-​b]​pyridine-​1-​acetamide
958609-85-3
25mg
$1154.00 2023-05-18
TRC
C998103-50mg
N-​Cyclopropyl-​2-​(2-​thienyl)​-1H-​pyrrolo[2,​3-​b]​pyridine-​1-​acetamide
958609-85-3
50mg
$2193.00 2023-05-18
TRC
C998103-100mg
N-​Cyclopropyl-​2-​(2-​thienyl)​-1H-​pyrrolo[2,​3-​b]​pyridine-​1-​acetamide
958609-85-3
100mg
$ 4500.00 2023-09-08

N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo2,3-bpyridine-1-acetamide Related Literature

Additional information on N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo2,3-bpyridine-1-acetamide

Introduction to N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo[2,3-b]pyridine-1-acetamide (CAS No. 958609-85-3)

N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo[2,3-b]pyridine-1-acetamide, identified by its CAS number 958609-85-3, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule combines a cyclopropyl group with a pyrrolopyridine core, further functionalized with a thiophene moiety. The structural features of this compound make it a promising candidate for various biological and chemical applications, particularly in the development of novel therapeutic agents.

The N-Cyclopropyl substituent in the molecule is known to influence its electronic properties and binding affinity to biological targets. The cyclopropyl group is a small, rigid structure that can enhance the metabolic stability of drug candidates while maintaining interactions with specific binding sites. This feature is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic profiles is crucial for drug efficacy and safety.

The core structure, 1H-pyrrolo[2,3-b]pyridine, is a fused heterocycle consisting of a pyrrole ring and a pyridine ring. This type of scaffold has been extensively studied for its potential in drug discovery due to its ability to engage multiple binding pockets in biological targets. The presence of the pyrrole ring introduces nitrogen atoms that can form hydrogen bonds, enhancing interactions with protein targets. Additionally, the pyridine ring provides a hydrophobic surface that can improve solubility and membrane permeability.

The thiophene moiety at the 2-position of the molecule adds another layer of complexity and functionality. Thiophenes are known for their role in various pharmacological activities, including anti-inflammatory, analgesic, and anticancer effects. The incorporation of a thiophene group into this compound may enhance its biological activity by modulating electronic distributions and improving interactions with biological targets.

The acetamide functional group at the 1-position of the pyrrolopyridine ring contributes to the molecule's solubility and bioavailability. Acetamides are commonly found in pharmaceuticals due to their ability to improve water solubility while maintaining metabolic stability. This feature makes N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo[2,3-b]pyridine-1-acetamide a promising candidate for further development as a therapeutic agent.

Recent research in the field of heterocyclic chemistry has highlighted the importance of fused rings in drug discovery. Compounds containing fused pyrrole and pyridine rings have shown significant potential in treating various diseases, including cancer and neurological disorders. The structural motifs present in N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo[2,3-b]pyridine-1-acetamide align well with these trends, making it an attractive candidate for further investigation.

In addition to its structural features, N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo[2,3-b]pyridine-1-acetamide has shown promise in preliminary biological assays. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, research has suggested that it may interact with targets involved in cancer cell proliferation and survival. These findings underscore the potential of this compound as a lead molecule for drug development.

The synthesis of N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo[2,3-b]pyridine-1-acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group necessitates specific synthetic strategies to achieve regioselectivity and minimize side reactions. Similarly, the incorporation of the thiophene ring requires precise control over reaction conditions to avoid unwanted byproducts.

The use of advanced computational methods has also been instrumental in understanding the properties of this compound. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These studies have provided valuable insights into how structural modifications can enhance biological activity.

Future research on N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo[2,3-b]pyridine-1-acetamide will focus on optimizing its pharmacological properties through structure-activity relationship studies. By systematically modifying various functional groups within the molecule, researchers aim to identify analogs with improved potency and selectivity. Additionally, pharmacokinetic studies will be conducted to assess factors such as bioavailability and metabolic stability.

The development of novel therapeutic agents relies heavily on advancements in synthetic chemistry and molecular biology. N-Cyclopropyl-2-(2-thienyl)-1H-pyrrolo[2,3-b]pyridine-1-acetamide represents an excellent example of how combining structural diversity with biological insight can lead to innovative drug candidates. As research continues in this area, it is expected that new applications for this compound will emerge.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.